4-(Methoxycarbonyl)-1-methyl-2-(methylsulfanyl)pyridin-1-ium iodide

• IUPAC Name: methyl 1-methyl-2-methylsulfanylpyridin-1-ium-4-carboxylate;iodide
• InChI: InChI=1S/C9H12NO2S.HI/c1-10-5-4-7(9(11)12-2)6-8(10)13-3;/h4-6H,1-3H3;1H/q+1;/p-1
• InChI Key: HWCLOBIHRRMJJW-UHFFFAOYSA-M
• Canonical SMILES: C[N+]1=C(C=C(C=C1)C(=O)OC)SC.[I-]
• Molecular Formula: C9H12INO2S
• DSSTOX Substance ID: DTXSID20503068
• Molecular Weight: 325.17 g/mol
• CAS RN: 74450-89-8

Description

Pyridinium salts are structurally diverse and are quite familiar structures in many natural products and bioactive pharmaceuticals. They have played an intriguing role in a wide range of research topics.

Synthesis Analysis

Pyridinium salts can be synthesized through various methods. One common method involves the addition of Grignard reagents to pyridine N-oxides, followed by treatment with acetic anhydride. Another method involves the one-step transformation of heterocyclic N-oxides to 2-alkyl-, aryl-, and alkenyl-substituted N-heterocycles.

Molecular Structure Analysis

The molecular structure of pyridinium salts can be diverse, depending on the substituents attached to the pyridine ring. The exact structure of “4-(Methoxycarbonyl)-1-methyl-2-(methylsulfanyl)pyridin-1-ium iodide” would need to be determined through methods such as X-ray crystallography.

Chemical Reactions Analysis

Pyridinium salts can participate in a variety of chemical reactions. For example, they can undergo cross-coupling reactions with aryl bromides. They can also undergo photochemical cross-coupling reactions with various alkyl bromides.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyridinium salts can vary depending on their structure. For example, their melting points, solubilities, and stabilities can differ.

Mechanism of Action

The mechanism of action of pyridinium salts can vary widely depending on their structure and the context in which they are used. Some pyridinium salts have been found to have antimicrobial, anticancer, antimalarial, and anticholinesterase activities.

Safety and Hazards

Like all chemicals, pyridinium salts should be handled with care. Material Safety Data Sheets (MSDS) should be consulted for specific safety and hazard information.

Future Directions

Pyridinium salts continue to be a topic of interest in various research fields, including materials science and biological issues related to gene delivery. Their diverse structures and reactivities make them versatile tools in synthetic chemistry.